Cas no 217184-77-5 (Ethanone,1-[4-phenyl-5-(trifluoromethyl)-2-thienyl]-)
217184-77-5 structure
Product Name:Ethanone,1-[4-phenyl-5-(trifluoromethyl)-2-thienyl]-
CAS No:217184-77-5
MF:C13H9F3OS
MW:270.270172834396
CID:243389
PubChem ID:2740139
Update Time:2025-04-19
Ethanone,1-[4-phenyl-5-(trifluoromethyl)-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[4-phenyl-5-(trifluoromethyl)-2-thienyl]-
- 1-[4-phenyl-5-(trifluoromethyl)-2-thienyl]ethan-1-one
- 1-[4-phenyl-5-(trifluoromethyl)thiophen-2-yl]ethanone
- 1-(4-phenyl-5-trifluoromethyl-thiophen-2-yl)-ethanone
- 1-[4-phenyl-5-(trifluoromethyl)-2-thienyl]ethanone
- HMS563M07
- 217184-77-5
- SCHEMBL1799551
- MFCD00098442
- FT-0643994
- DTXSID20372357
- 1-(4-Phenyl-5-(trifluoromethyl)thiophen-2-yl)ethanone
- Maybridge1_007839
-
- Inchi: 1S/C13H9F3OS/c1-8(17)11-7-10(9-5-3-2-4-6-9)12(18-11)13(14,15)16/h2-7H,1H3
- InChI Key: GYZPFCWGCUIQFL-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=CC(C2C=CC=CC=2)=C1C(F)(F)F
Computed Properties
- Exact Mass: 270.03300
- Monoisotopic Mass: 270.03262057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 45.31000
- LogP: 4.63650
Ethanone,1-[4-phenyl-5-(trifluoromethyl)-2-thienyl]- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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